Cas no 1467083-10-8 (Daphnicyclidin I)

Daphnicyclidin I is a naturally occurring alkaloid isolated from plants of the Daphniphyllum genus. It exhibits a complex polycyclic structure, characterized by multiple fused rings and stereogenic centers, making it a subject of interest in organic synthesis and medicinal chemistry research. Preliminary studies suggest potential bioactivity, including interactions with neurological targets, though further investigation is required to elucidate its mechanisms and applications. Its unique scaffold also serves as a valuable template for the development of novel synthetic analogs. Researchers value Daphnicyclidin I for its structural complexity and potential as a lead compound in drug discovery and chemical biology studies.
Daphnicyclidin I structure
Daphnicyclidin I structure
Product Name:Daphnicyclidin I
CAS No:1467083-10-8
MF:C22H26N2O3
MW:366.453445911407
CID:2841455
PubChem ID:137796382
Update Time:2025-06-13

Daphnicyclidin I Chemical and Physical Properties

Names and Identifiers

    • (7aS,11S,12R,13aR,13bS)-15-amino-11,13b-dimethyl-3,4,6,7,7a,8,10,11,12,13,13a,13b-dodecahydro-1H,5H-12,14-(metheno)pyrano[4',3':1,2]azuleno[4,5-a]indolizine-1,5-dione
    • Daphnicyclidin I
    • [ "" ]
    • 22-Amino-16,20-dimethyl-4-oxa-14-azahexacyclo[15.4.1.02,7.08,21.012,20.014,19]docosa-1(22),2(7),8(21
    • 22-amino-16,20-dimethyl-4-oxa-14-azahexacyclo[15.4.1.02,7.08,21.012,20.014,19]docosa-1(22),2(7),8(21)-triene-3,9-dione
    • 1467083-10-8
    • SIC08310
    • Inchi: 1S/C22H26N2O3/c1-10-8-24-9-11-3-4-14(25)16-12-5-6-27-21(26)17(12)18-19(16)22(11,2)15(24)7-13(10)20(18)23/h10-11,13,15H,3-9,23H2,1-2H3
    • InChI Key: CSQMGFDYNRLDNO-UHFFFAOYSA-N
    • SMILES: O=C1CCC2CN3CC(C)C4C(=C5C6C(=O)OCCC=6C1=C5C2(C)C3C4)N

Computed Properties

  • Exact Mass: 366.19400
  • Monoisotopic Mass: 366.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 911
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 72.6

Experimental Properties

  • Color/Form: Yellow powder
  • PSA: 72.63000
  • LogP: 2.73030

Daphnicyclidin I Security Information

  • Storage Condition:Store at room temperature, 2-8 ℃ is better

Daphnicyclidin I Pricemore >>

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Additional information on Daphnicyclidin I

Exploring Daphnicyclidin I (CAS No. 1467083-10-8): A Comprehensive Overview of Its Properties and Applications

Daphnicyclidin I (CAS No. 1467083-10-8) is a naturally occurring alkaloid compound that has garnered significant attention in recent years due to its unique structural features and potential biological activities. This compound belongs to the daphnicyclidin family, a group of alkaloids isolated from plants of the Daphniphyllum genus. Researchers have been particularly interested in Daphnicyclidin I for its complex molecular architecture and its possible applications in medicinal chemistry and drug discovery.

The chemical structure of Daphnicyclidin I is characterized by a highly fused polycyclic framework, which presents both challenges and opportunities for synthetic chemists. The compound's intricate architecture has inspired numerous synthetic studies aimed at developing efficient routes for its total synthesis. These efforts are not only of academic interest but also hold practical significance, as they may pave the way for the development of novel derivatives with enhanced biological properties.

In the context of current research trends, Daphnicyclidin I has been investigated for its potential interactions with various biological targets. While detailed pharmacological studies are still ongoing, preliminary research suggests that this compound may exhibit interesting bioactivities. This aligns with the growing interest in natural products as sources of lead compounds for drug development, particularly in areas such as neurodegenerative diseases and metabolic disorders.

From a biochemical perspective, the mechanism of action of Daphnicyclidin I remains an active area of investigation. Scientists are particularly interested in understanding how its unique structural features might influence its biological activity. This research is especially relevant given the increasing focus on structure-activity relationships in modern drug discovery programs.

The isolation and characterization of Daphnicyclidin I from natural sources has also contributed to advancements in analytical techniques. Modern spectroscopic methods, including high-resolution mass spectrometry and advanced NMR techniques, have played crucial roles in elucidating its structure. These developments are particularly important in the current era of natural product research, where the demand for rapid and accurate structural characterization is higher than ever.

In terms of practical applications, Daphnicyclidin I has shown promise as a tool compound in chemical biology research. Its complex structure makes it an interesting candidate for studying molecular recognition processes and protein-ligand interactions. This aspect is particularly relevant to researchers working in the field of chemical probe development, where structurally diverse compounds are needed to explore biological systems.

The study of Daphnicyclidin I also intersects with several contemporary scientific themes, including sustainable chemistry and biodiversity conservation. As a natural product, its existence highlights the importance of preserving plant biodiversity as a source of chemically diverse compounds. This connection makes research on Daphnicyclidin I relevant to broader discussions about the sustainable use of natural resources in drug discovery.

From a technical standpoint, the handling and storage of Daphnicyclidin I require careful consideration due to its complex structure. Researchers working with this compound typically employ standard protocols for handling sensitive organic molecules, including storage under inert atmosphere and protection from light. These precautions are essential for maintaining the compound's integrity during experimental studies.

The future research directions for Daphnicyclidin I are likely to focus on several key areas. These may include the development of more efficient synthetic routes, detailed biological evaluation, and the design of structural analogs with optimized properties. Such studies could potentially lead to important discoveries in medicinal chemistry and contribute to the development of new therapeutic agents.

In conclusion, Daphnicyclidin I (CAS No. 1467083-10-8) represents an intriguing subject of study at the intersection of natural product chemistry and drug discovery. Its complex structure, potential biological activities, and synthetic challenges make it a compelling target for ongoing research. As scientific understanding of this compound continues to evolve, it may offer valuable insights that could influence multiple areas of chemical and biological research.

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